N-(2-(furan-2-yl)-2-thiomorpholinoethyl)-4-methylthiophene-2-carboxamide

• IUPAC Name: N-[2-(furan-2-yl)-2-thiomorpholin-4-ylethyl]-4-methylthiophene-2-carboxamide
• InChI: InChI=1S/C16H20N2O2S2/c1-12-9-15(22-11-12)16(19)17-10-13(14-3-2-6-20-14)18-4-7-21-8-5-18/h2-3,6,9,11,13H,4-5,7-8,10H2,1H3,(H,17,19)
• InChI Key: QTVIOBKOBUZSFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)NCC(C2=CC=CO2)N3CCSCC3
• Molecular Formula: C16H20N2O2S2
• Molecular Weight: 336.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using various spectroscopic techniques. For example, 2-acetyl-5-methylfuran was experimentally characterized and analyzed in detail using FT-IR, FT-Raman, UV–vis, and 1H NMR spectroscopic techniques conducted in different solvents. The experimentally analyzed spectral results were carefully compared with theoretical values obtained using density functional theory (DFT) calculations.

Scientific Research Applications

Antibacterial Activity

.

Antifungal Drug Development

.

Anti-inflammatory and Antioxidative Effects

.

Drug Development, Catalysis, and Material Synthesis

.

Mechanism of Action

Target of Action

Furan derivatives have been found to bind with high affinity to multiple receptors , which could suggest a broad range of potential targets for this compound.

Mode of Action

Furan derivatives are known to exhibit a wide range of biological and pharmacological properties , suggesting that this compound may interact with its targets in a variety of ways, potentially leading to changes in cellular function or signaling pathways.

Biochemical Pathways

Furan derivatives have been associated with a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more . This suggests that this compound could potentially affect a wide range of biochemical pathways.

Pharmacokinetics

The presence of the furan ring in medicinal compounds has been noted to improve pharmacokinetic characteristics of lead molecules, optimizing solubility and bioavailability parameters of proposed poorly soluble lead molecules .

Result of Action

Furan derivatives have been associated with a variety of biological activities , suggesting that this compound could potentially have a wide range of effects at the molecular and cellular level.

Action Environment

The synthesis and reactivity of furan derivatives can be influenced by various factors, including temperature and solvent conditions .